Cas no 883543-88-2 (1-Allyl-6-fluoro-1H-indole-3-carbaldehyde)

• Product Name: 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde
• CAS No: 883543-88-2
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD07790765
• CID: 1004925
• PubChem ID: 6498200
• Update Time: 2025-05-21

1-Allyl-6-fluoro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde
• 6-fluoro-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde
• 883543-88-2
• 6-fluoro-1-prop-2-enylindole-3-carbaldehyde
• DTXSID00424661
• CS-0358083
• AKOS000301986
• DB-363231
• 6-fluoro-1-(prop-2-en-1-yl)indole-3-carbaldehyde

• MDL： MFCD07790765
• Inchi： 1S/C12H10FNO/c1-2-5-14-7-9(8-15)11-4-3-10(13)6-12(11)14/h2-4,6-8H,1,5H2
• InChI Key： AMPNCCBPCSVJER-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=O)=CN(CC=C)C=2C=1

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22Ų

1-Allyl-6-fluoro-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde

Comprehensive Overview of 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde (CAS No. 883543-88-2)

1-Allyl-6-fluoro-1H-indole-3-carbaldehyde (CAS No. 883543-88-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique allyl and fluoro substituents on the indole ring, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, which includes a reactive aldehyde group, makes it a valuable building block for designing novel drugs and functional materials.

The growing interest in 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde is driven by its potential applications in drug discovery, particularly in the development of targeted therapies for neurological disorders and cancer. Researchers are increasingly exploring its role as a precursor for small-molecule inhibitors and bioconjugates, which are critical in modern precision medicine. The compound's fluorinated indole core also aligns with the current trend of incorporating fluorine atoms into drug candidates to enhance their metabolic stability and bioavailability.

In addition to its pharmaceutical relevance, 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde is being investigated for its utility in organic electronics and photovoltaic materials. The conjugated system of the indole ring, combined with the electron-withdrawing effects of the fluoro and aldehyde groups, makes it a promising candidate for designing light-emitting diodes (LEDs) and solar cells. This dual applicability in both life sciences and material science underscores the compound's interdisciplinary significance.

From a synthetic perspective, 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde is typically prepared through multistep organic reactions, including Vilsmeier-Haack formylation and N-alkylation of the indole scaffold. The presence of the allyl group offers additional opportunities for click chemistry and polymerization reactions, further expanding its utility in combinatorial chemistry and high-throughput screening platforms. These attributes make it a sought-after reagent in academic and industrial research laboratories.

As the demand for fluorinated heterocycles and functionalized aldehydes continues to rise, 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde is poised to play a pivotal role in advancing green chemistry initiatives. Its potential for catalytic transformations and atom-efficient syntheses aligns with the global push toward sustainable chemical processes. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques highlights its adaptability to modern automated synthesis platforms.

In conclusion, 1-Allyl-6-fluoro-1H-indole-3-carbaldehyde (CAS No. 883543-88-2) represents a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in healthcare and renewable energy. As scientific inquiry into fluorinated indole derivatives intensifies, this compound is expected to remain at the forefront of innovation in synthetic and applied chemistry.